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For researchers, scientists, and drug development professionals engaged in fatty acid analysis,

ensuring the accuracy and reliability of analytical data is paramount. Proficiency testing (PT)

schemes offer a robust mechanism for laboratories to assess and demonstrate the quality of

their measurements against their peers. This guide provides a comprehensive comparison of

major PT schemes for fatty acid analysis, detailing their offerings, methodologies, and reporting

structures to aid in the selection of the most suitable program for your laboratory's needs.

Key Proficiency Testing Scheme Providers
Several organizations are recognized globally for providing high-quality PT schemes in the field

of fats and oils analysis. The most prominent include the American Oil Chemists' Society

(AOCS), FAPAS (a brand of Fera Science Ltd.), LGC, and the Bureau Interprofessionnel

d'Etudes Analytiques (BIPEA). These organizations are typically accredited to ISO/IEC 17043,

the international standard for the competence of proficiency testing providers.[1][2][3][4][5][6][7]

[8][9][10][11][12][13][14][15][16]

Comparison of Proficiency Testing Schemes
The selection of a PT scheme is dependent on several factors, including the specific fatty acids

of interest, the sample matrices routinely analyzed, the frequency of testing required, and

budget considerations. The following tables provide a comparative overview of the fatty acid PT

schemes offered by AOCS, FAPAS, LGC, and BIPEA.

Table 1: Comparison of Fatty Acid Proficiency Testing Schemes by Provider
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Feature

AOCS
(American Oil
Chemists'
Society)

FAPAS (Fera
Science Ltd.)

LGC (AXIO
Proficiency
Testing)

BIPEA

Scheme Name

Laboratory

Proficiency

Program (LPP)

[5][13]

Food Chemistry

Proficiency

Testing[8]

Quality in Food

Chemistry

Scheme (QFCS)

[1][3]

Fats and Oils

(PTS 21) & other

food-related

schemes[7][10]

[12][17]

Accreditation
ISO/IEC

17043[6][13]

ISO/IEC

17043[8]

ISO/IEC

17043[1][3]

ISO/IEC

17043[7][10]

Typical Matrices

Edible oils

(soybean, olive,

marine, specialty

oils), oilseeds,

fat-containing

food products.[5]

[18][19][20]

Edible oils

(vegetable, olive,

fish), milk

powder, infant

formula,

chocolate,

biscuits, animal

fat, mixed fat

spreads.[8]

Infant formula,

mixed fat spread,

cod liver oil,

frying oil.[1][3]

Fats and oils

(vegetable,

animal), dairy

products, fish

and fishery

products, dietary

products.[7][10]

[15][17]

Frequency

Typically

quarterly for

most schemes.

[18][19][20]

Multiple rounds

per year;

schedule varies

by specific

scheme.[8][21]

Multiple rounds

per year;

schedule varies

by specific

scheme.[22]

Multiple rounds

per year (e.g., 10

rounds for Fats

and Oils

scheme).[7][10]

Cost Information

Membership

offers discounts

on LPP

participation.

Specific pricing is

available on the

AOCS website.

[23]

Prices are listed

in GBP and are

exclusive of

carriage/handling

fees and VAT.[8]

[24]

Pricing is

available in the

AXIO Proficiency

Testing

catalogue and

requires an

account to view.

[2][25]

A joining fee and

annual fee are

applicable. The

cost of

participation is

based on the

selected

schemes.[26]
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Table 2: Analyte Coverage in Fatty Acid Proficiency Testing Schemes

Provider
General Fatty Acid
Analysis

Specific Fatty Acid Profiles
and Individual Analytes

AOCS

Fatty Acid Composition, Total

trans Fatty Acids,

EPA/DHA/Omega-3

Quantification.[5][20]

Specific schemes for Marine

Oil Fatty Acid Profile and

Specialty Oils Fatty Acid

Composition.[18]

FAPAS

Saturated, monounsaturated,

polyunsaturated fatty acids,

total trans fatty acids, total

omega-3, and total omega-6.

[8]

Fatty acid profile including

butyric acid, cholesterol, and

erucic acid in specific matrices.

Some schemes may include

individual omega-3 and

omega-6 fatty acids.[8]

LGC

Saturates, mono-unsaturates,

poly-unsaturates, total trans

fatty acids, omega-3, and

omega-6.[1]

Detailed fatty acid composition

in infant formula including

Lauric acid (12:0), Myristic acid

(14:0), Palmitic acid (16:0),

Stearic acid (18:0), Oleic acid

(18:1), Linoleic acid (18:2), and

others.[3]

BIPEA
Saturated, unsaturated, and

trans fatty acids.[17]

Fatty acid profiles including

octadecenoic,

octadecadienoic, and

octadecatrienoic acids. Also

includes analysis of

triglycerides.[7][10]

Quantitative Data and Performance Evaluation
A primary function of PT schemes is to provide an objective assessment of a laboratory's

performance. This is typically achieved through statistical analysis of the submitted data from

all participating laboratories. While the specific performance reports are confidential to each

participating laboratory, the providers generally offer comprehensive statistical summaries.
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These reports commonly include:

Assigned Value: The consensus value for the concentration of the analyte, determined from

the results of all participants.

Standard Deviation for Proficiency Assessment (SDPA): A measure of the variability in the

results.

Z-score: A standardized measure of a laboratory's performance, calculated as: z = (x - X) / σ

where:

x is the laboratory's result

X is the assigned value

σ is the SDPA

A z-score between -2 and 2 is generally considered satisfactory. Scores outside this range may

indicate a need for investigation and corrective action. Providers like AOCS and FAPAS are

known to provide detailed reports including z-score charts and Kernel density plots to help

laboratories visualize their performance relative to their peers.[8][27]

It is important to note that publicly available experimental data directly comparing the

performance of laboratories across these different PT schemes is not readily available due to

the confidential nature of PT results.

Experimental Protocols for Fatty Acid Analysis
The methodologies for fatty acid analysis are well-established and standardized by

international organizations. PT scheme providers typically allow participants to use their routine

in-house methods but may recommend or require adherence to official methods for certain

schemes. The general workflow for fatty acid analysis is as follows:

Lipid Extraction: The initial step involves extracting the lipids from the sample matrix. The

choice of method depends on the nature of the sample.

Saponification and Methylation (Derivatization): The extracted lipids (primarily triglycerides)

are saponified to release the fatty acids, which are then converted to their corresponding
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fatty acid methyl esters (FAMEs). This derivatization step is crucial as FAMEs are more

volatile and suitable for gas chromatography (GC) analysis. Common methods for preparing

FAMEs include:

Boron Trifluoride (BF₃)-Methanol Method: A widely used and effective method. (e.g.,

AOCS Official Method Ce 2-66, AOAC Official Method 969.33).

Acid-catalyzed Transesterification: Using methanolic HCl or sulfuric acid.

Base-catalyzed Transesterification: Using sodium methoxide or potassium hydroxide in

methanol.

Gas Chromatography (GC) Analysis: The FAMEs are separated and quantified using a GC

equipped with a flame ionization detector (FID). The choice of GC column is critical for

achieving good separation of the fatty acids. Highly polar capillary columns are commonly

used for this purpose.

The following diagram illustrates the typical workflow for fatty acid analysis:

Sample Preparation Derivatization Analysis Reporting

Sample Matrix
(e.g., Oil, Food) Lipid Extraction Saponification

(to Free Fatty Acids)
Methylation
(to FAMEs)

Gas Chromatography
(GC-FID)

Data Analysis
(Quantification) Fatty Acid Profile

Click to download full resolution via product page

Caption: A typical workflow for fatty acid analysis.

Logical Relationship of Proficiency Testing
The process of participating in a proficiency testing scheme follows a logical sequence, from

enrollment to the implementation of corrective actions if necessary. This cycle is crucial for

continuous quality improvement in a laboratory.
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Caption: Logical flow of proficiency testing participation.
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In conclusion, proficiency testing is an indispensable tool for any laboratory conducting fatty

acid analysis. By carefully comparing the offerings of major providers such as AOCS, FAPAS,

LGC, and BIPEA, laboratories can select a scheme that aligns with their specific analytical

needs and quality management objectives, thereby ensuring the delivery of accurate and

defensible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Oil and Fat Quality Proficiency Testing | LGC Standards [lgcstandards.com]

2. LGC AXIO Proficiency Testing | 2025 Catalogue [rapidmicrobiology.com]

3. Proficiency Testing Programmes and PT Schemes | LGC Standards [lgcstandards.com]

4. fera.co.uk [fera.co.uk]

5. aocs.org [aocs.org]

6. 2025 LGC AXIO Proficiency Testing Catalogue OUT NOW | Novachem Reference
Standards Australia [novachem.com.au]

7. bipea.org [bipea.org]

8. fapas.com [fapas.com]

9. positiveaction.info [positiveaction.info]

10. extranet.bipea.org [extranet.bipea.org]

11. extranet.bipea.org [extranet.bipea.org]

12. Bipea [extranet.bipea.org]

13. aocs.org [aocs.org]

14. Proficiency Testing Programmes and PT Schemes | LGC Standards [lgcstandards.com]

15. extranet.bipea.org [extranet.bipea.org]

16. cscjp.co.jp [cscjp.co.jp]

17. Proficiency testing programs - FOOD - Bipea [bipea.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b164411?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/GB/en/Proficiency-Testing/Food-and-Feed-Schemes/Food-Chemistry-QFCS-/Oil-and-Fat-Quality/cat/244655
https://www.rapidmicrobiology.com/news/lgc-axio-proficiency-testing-2025-catalogue
https://www.lgcstandards.com/GB/en/Proficiency-Testing/cat/280731
https://www.fera.co.uk/media/wysiwyg/Fapas-Proficiency-Testing-Brochure.pdf
https://www.aocs.org/technical-products/laboratory-proficiency-program-lpp/lpp-series/
https://www.novachem.com.au/blog/new-products-7/2025-lgc-axio-proficiency-testing-catalogue-out-now-47
https://www.novachem.com.au/blog/new-products-7/2025-lgc-axio-proficiency-testing-catalogue-out-now-47
https://www.bipea.org/sites/default/files/fiches/FiCir01-Human%20food.pdf
https://fapas.com/shop/search?producttypes=1&matrixgroupid=12&productanalytesubgroupid=20
https://www.positiveaction.info/files/pdfs/articles/fm33.5p9.pdf
https://extranet.bipea.org/documents/information/GB/Proficiency-testing-catalogue.pdf
https://extranet.bipea.org/documents/information/GB/Proficiency-testing-catalogue-2025-2026.pdf
https://extranet.bipea.org/documents/plannings/GB/Proficiency-testing-scheme-21.pdf
https://www.aocs.org/technical-products/laboratory-proficiency-program-lpp/
https://www.lgcstandards.com/PT/en/Proficiency-Testing/cat/280731
https://extranet.bipea.org/documents/information/Article-2022-PTS-food-safety.pdf
https://cscjp.co.jp/fera/document/FeraPTSprotocol_pt2_fapas.pdf
https://www.bipea.org/food/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. aocs.org [aocs.org]

19. aocs.org [aocs.org]

20. aocs.org [aocs.org]

21. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

22. scribd.com [scribd.com]

23. aocs.org [aocs.org]

24. fapas.com [fapas.com]

25. lgcstandards-assets.s3.eu-west-1.amazonaws.com [lgcstandards-assets.s3.eu-west-
1.amazonaws.com]

26. Food Chemistry (QFCS) Reference Materials | LGC Standards [lgcstandards.com]

27. scribd.com [scribd.com]

To cite this document: BenchChem. [A Comparative Guide to Proficiency Testing Schemes
for Fatty Acid Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164411#proficiency-testing-schemes-for-fatty-acid-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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